Cas no 94139-01-2 (Butanoic acid,4-cycloocten-1-yl ester)
94139-01-2 structure
Product Name:Butanoic acid,4-cycloocten-1-yl ester
CAS No:94139-01-2
MF:C12H20O2
MW:196.286004066467
CID:808762
PubChem ID:6366468
Update Time:2025-04-19
Butanoic acid,4-cycloocten-1-yl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,4-cycloocten-1-yl ester
- 4-cycloocten-1-yl butyrate
- cyclooct-4-en-1-yl butanoate
- 94139-01-2
- 4-Cycloocten-1-yl butanoate
- EINECS 303-015-3
- DTXSID101310396
-
- Inchi: 1S/C12H20O2/c1-2-8-12(13)14-11-9-6-4-3-5-7-10-11/h3-4,11H,2,5-10H2,1H3/b4-3-
- InChI Key: XUEDLQFTUOWOOY-ARJAWSKDSA-N
- SMILES: O(C(CCC)=O)C1CCC=CCCC1 |c:9|
Computed Properties
- Exact Mass: 196.14633
- Monoisotopic Mass: 196.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.2
Experimental Properties
- Density: 0.95
- Boiling Point: 259.7°Cat760mmHg
- Flash Point: 102.5°C
- Refractive Index: 1.469
Butanoic acid,4-cycloocten-1-yl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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